Cas no 241489-69-0 (1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid)

• Product Name: 1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid
• CAS No: 241489-69-0
• MF: C₂₂H₁₇NO₂
• MW: 327.375885725021
• CID: 2837314
• PubChem ID: 22988229
• Update Time: 2025-04-21

1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20629358
• SCHEMBL7245116
• 1-benzyl-5-phenyl-1h-indole-2-carboxylic acid
• 241489-69-0
• 1-Benzyl-5-phenyl-1h-indole-2-carboxylic acid

• Inchi： 1S/C22H17NO2/c24-22(25)21-14-19-13-18(17-9-5-2-6-10-17)11-12-20(19)23(21)15-16-7-3-1-4-8-16/h1-14H,15H2,(H,24,25)
• InChI Key： DANPCKAHXFNYDT-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C3C=CC=CC=3)C=CC=2N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.125928785Da
• Monoisotopic Mass: 327.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42.2Ų